Cas no 38795-33-4 (Coenzyme A, S-(2E)-2-tetradecenoate)

• Product Name: Coenzyme A, S-(2E)-2-tetradecenoate
• CAS No: 38795-33-4
• MF: C₃₅H₆₀N₇O₁₇P₃S
• MW: 975.87389087677
• CID: 296884
• PubChem ID: 440614
• Update Time: 2025-04-19

Coenzyme A, S-(2E)-2-tetradecenoate Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(2E)-2-tetradecenoate
• S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] te
• Tetradec-2-trans-enoyl-CoA
• trans-2-Tetradecenoylcoenzyme A
• trans-D2,3-Tetradecenoyl-CoA
• trans-Δ2,3-Tetradecenoyl-CoA
• trans-2-Tetradecenoylcoenzyme A
• Coenzyme A, S-(2E)-2-tetradecenoate
• DTXSID30331511
• CTK4I0502
• 38795-33-4
• trans-Δ2,3-Tetradecenoyl-CoA

• Inchi： 1S/C35H60N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-26(44)63-19-18-37-25(43)16-17-38-33(47)30(46)35(2,3)21-56-62(53,54)59-61(51,52)55-20-24-29(58-60(48,49)50)28(45)34(57-24)42-23-41-27-31(36)39-22-40-32(27)42/h14-15,22-24,28-30,34,45-46H,4-13,16-21H2,1-3H3,(H,37,43)(H,38,47)(H,51,52)(H,53,54)(H2,36,39,40)(H2,48,49,50)/t24-,28-,29-,30?,34-/m1/s1
• InChI Key： MBCVYCOKMMMWLX-XVDJLSDJSA-N
• SMILES： S(C(C=CCCCCCCCCCCC)=O)CCNC(CCNC(C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

• Exact Mass: 975.29792564g/mol
• Monoisotopic Mass: 975.29792564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 63
• Rotatable Bond Count: 31
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 389Ų